Cas no 1804976-19-9 (2-Amino-3-cyano-5-(difluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 2-Amino-3-cyano-5-(difluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1804976-19-9
• MF: C₈H₅F₂N₃O
• MW: 197.141607999802
• CID: 4853057
• Update Time: 2025-09-27

2-Amino-3-cyano-5-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyano-5-(difluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H5F2N3O/c9-7(10)5-1-4(2-11)8(12)13-6(5)3-14/h1,3,7H,(H2,12,13)
• InChI Key： SRSDIARILJOPEN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(N)N=C1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 1.2
• Topological Polar Surface Area: 79.8

Additional information on 2-Amino-3-cyano-5-(difluoromethyl)pyridine-6-carboxaldehyde

Introduction to 2-Amino-3-cyano-5-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804976-19-9)

2-Amino-3-cyano-5-(difluoromethyl)pyridine-6-carboxaldehyde is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804976-19-9, is characterized by its pyridine core substituted with functional groups that enhance its reactivity and potential biological activity. The presence of an amino group at the 2-position, a cyano group at the 3-position, and a difluoromethyl group at the 5-position, along with the aldehyde functionality at the 6-position, makes it a versatile scaffold for drug discovery and development.

The structural features of 2-Amino-3-cyano-5-(difluoromethyl)pyridine-6-carboxaldehyde contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry. The aldehyde group, in particular, serves as a reactive site for further functionalization, enabling the construction of more complex molecules. This compound has been explored in various synthetic pathways, where it acts as a key building block for the preparation of more intricate pharmacophores.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known to exhibit diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern of 2-Amino-3-cyano-5-(difluoromethyl)pyridine-6-carboxaldehyde makes it an attractive candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of novel therapeutic agents. The combination of an amino group, a cyano group, and a difluoromethyl group imparts unique electronic and steric properties that can be exploited to modulate biological activity. For instance, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug molecules. This makes 2-Amino-3-cyano-5-(difluoromethyl)pyridine-6-carboxaldehyde a promising candidate for developing new drugs with improved pharmacokinetic profiles.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are ubiquitous in natural products and pharmaceuticals, and their structural diversity allows for a wide range of biological activities. The pyridine ring is one of the most frequently occurring heterocycles in medicinal chemistry due to its ability to form hydrogen bonds and its compatibility with various functional groups. The compound 2-Amino-3-cyano-5-(difluoromethyl)pyridine-6-carboxaldehyde exemplifies this trend by incorporating multiple functional groups that enhance its biological potential.

The aldehyde functionality at the 6-position of 2-Amino-3-cyano-5-(difluoromethyl)pyridine-6-carboxaldehyde provides a site for condensation reactions with various nucleophiles, including amines and hydrazines. These reactions can lead to the formation of Schiff bases and other derivatives that have been shown to exhibit interesting biological activities. For example, Schiff base derivatives have been investigated for their antimicrobial and anticancer properties, making them an attractive area of research.

Moreover, the cyano group at the 3-position can participate in further transformations, such as reduction to an amine or conversion to other functional groups like carboxylic acids or esters. These transformations expand the synthetic possibilities of 2-Amino-3-cyano-5-(difluoromethyl)pyridine-6-carboxaldehyde, allowing chemists to tailor its structure for specific applications. The difluoromethyl group also offers opportunities for further derivatization, as it can be converted into other fluorinated compounds that may exhibit enhanced biological activity.

The versatility of 2-Amino-3-cyano-5-(difluoromethyl)pyridine-6-carboxaldehyde makes it a valuable tool in drug discovery pipelines. Its ability to serve as a scaffold for constructing more complex molecules has been leveraged in several research projects aimed at identifying new therapeutic agents. By modifying its functional groups or incorporating it into larger molecular frameworks, researchers can explore new chemical space and uncover novel biological activities.

In conclusion, 2-Amino-3-cyano-5-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804976-19-9) is a multifunctional compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for further investigation in drug discovery and development. As research continues to uncover new applications for pyridine derivatives, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.